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Compound of Interest

Compound Name:
tert-Butyl (cyanomethyl)

(methyl)carbamate

Cat. No.: B067759 Get Quote

A Technical Guide to tert-Butyl (cyanomethyl)
(methyl)carbamate
Abstract: This technical document provides a comprehensive overview of the chemical

properties, synthesis, and reactivity of tert-Butyl (cyanomethyl)(methyl)carbamate (CAS No.

180976-09-4). It is intended for researchers, chemists, and professionals in the field of drug

development and organic synthesis. This guide details the compound's physicochemical

characteristics, provides a representative experimental protocol for its preparation, and

explores its utility as a synthetic intermediate. All quantitative data is presented in tabular

format for clarity, and key chemical transformations are visualized using process-flow diagrams.

Compound Identification and Overview
Tert-Butyl (cyanomethyl)(methyl)carbamate is a carbamate derivative widely utilized as a

building block and intermediate in organic synthesis.[1] Its structure incorporates a nitrile

functional group and a tert-butoxycarbonyl (Boc) protected secondary amine, making it a

versatile reagent for the introduction of a methylaminoacetonitrile moiety in the synthesis of

more complex molecules, including pharmaceuticals, pesticides, and dyes.[1] The Boc

protecting group allows for selective deprotection under acidic conditions, while the nitrile group

offers a handle for various chemical transformations, such as reduction to a primary amine.
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Identifier Value

CAS Number 180976-09-4[2]

IUPAC Name tert-butyl (cyanomethyl)(methyl)carbamate

Molecular Formula C₈H₁₄N₂O₂[2]

Molecular Weight 170.21 g/mol [2]

SMILES CC(C)(C)OC(=O)N(C)CC#N[2]

InChI Key AXNPHDXTYKKHSJ-UHFFFAOYSA-N

Synonyms

N-(cyanomethyl)-N-methylcarbamic acid tert-

butyl ester, 2-[Boc(methyl)amino]acetonitrile[1]

[2]

Physicochemical Properties
The compound is typically supplied as a liquid with a purity of 97% or greater.[2] Proper storage

involves keeping it in a tightly sealed container in a dry, room-temperature environment.

Property Value Source(s)

Physical Form Liquid

Boiling Point 59-60 °C @ 0.2 Torr [1]

Purity ≥97% [2]

Storage
Sealed in dry, room

temperature

Topological Polar Surface Area

(TPSA)
53.33 Å² [2]

LogP (Computed) 1.37688 [2]

Hydrogen Bond Acceptors 3 [2]

Hydrogen Bond Donors 0 [2]
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Synthesis and Experimental Protocols
While specific literature detailing the synthesis of tert-Butyl (cyanomethyl)(methyl)carbamate
is not readily available, a standard and reliable method is the Boc-protection of the

corresponding secondary amine, N-methylaminoacetonitrile. This is a common transformation

in organic chemistry.[3]

Representative Protocol: Synthesis via Boc-Protection
Objective: To synthesize tert-Butyl (cyanomethyl)(methyl)carbamate from N-

methylaminoacetonitrile and di-tert-butyl dicarbonate (Boc₂O).

Materials:

N-methylaminoacetonitrile

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (NEt₃) or N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, addition funnel, separatory funnel

Procedure:

To a solution of N-methylaminoacetonitrile (1.0 eq) in anhydrous dichloromethane (DCM) in a

round-bottom flask cooled to 0 °C in an ice bath, add triethylamine (1.2 eq).

Stir the mixture under an inert atmosphere (e.g., nitrogen or argon).

Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise via an addition funnel

over 30 minutes, maintaining the temperature at 0 °C.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature. Stir for 12-18 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory

funnel.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The resulting crude product, tert-Butyl (cyanomethyl)(methyl)carbamate, can be purified

by flash column chromatography on silica gel if necessary.

Diagram 1: General workflow for the synthesis of the title compound.

Reactivity and Synthetic Applications
The synthetic utility of tert-Butyl (cyanomethyl)(methyl)carbamate stems from the distinct

reactivity of its two primary functional groups. This dual functionality allows for its use in

divergent synthetic pathways, making it a valuable intermediate for drug development

professionals.

Boc Group Deprotection: The tert-butoxycarbonyl group is a robust protecting group that is

stable to a wide range of reaction conditions but can be readily cleaved under acidic

conditions. Treatment with strong acids like trifluoroacetic acid (TFA) in a solvent such as

DCM efficiently removes the Boc group to liberate the secondary amine, N-

methylaminoacetonitrile hydrochloride or trifluoroacetate salt. This unmasked amine can then

participate in subsequent reactions like amide bond formation or reductive amination.

Nitrile Group Reduction: The nitrile functionality can be chemically reduced to a primary

amine. Common reagents for this transformation include lithium aluminum hydride (LiAlH₄) in

an ethereal solvent like THF, or catalytic hydrogenation using hydrogen gas (H₂) over a metal

catalyst such as Raney Nickel (Ra-Ni). This reaction converts the cyanomethyl moiety into

an aminoethyl group, yielding tert-Butyl (2-aminoethyl)(methyl)carbamate, a protected

diamine scaffold of significant interest in medicinal chemistry.
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Diagram 2: Key reactivity pathways and synthetic utility of the title compound.

Safety and Handling
Tert-Butyl (cyanomethyl)(methyl)carbamate is classified as an irritant and requires careful

handling to avoid exposure.[1] All work should be conducted in a well-ventilated area,

preferably a fume hood, while wearing appropriate personal protective equipment (PPE),

including chemical-resistant gloves and safety goggles.[1] The compound should be stored

away from sources of ignition and strong oxidizing agents.[1]

Safety Aspect Information Source(s)

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

vapors/mist.P305+P351+P338

: IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

General Handling
Avoid contact with skin, eyes,

and respiratory tract.
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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